Cas no 1806055-93-5 (2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol)

• Product Name: 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol
• CAS No: 1806055-93-5
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 4794148
• Update Time: 2025-05-24

2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol

• Inchi： 1S/C11H10F6O/c1-2-6-3-4-8(10(12,13)14)7(5-18)9(6)11(15,16)17/h3-4,18H,2,5H2,1H3
• InChI Key： IBYMSNJLITUKBN-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C(F)(F)F)C=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Additional information on 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol

2,6-Bis(trifluoromethyl)-3-ethylbenzyl Alcohol: A Comprehensive Overview

The compound 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol, identified by the CAS number 1806055-93-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials, pharmaceuticals, and catalysis. In this article, we delve into the chemical structure, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol consists of a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions and an ethyl group at the 3 position. The hydroxymethyl group (-CH₂OH) is attached to the benzene ring at the para position relative to one of the trifluoromethyl groups. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol in drug design and development. The trifluoromethyl groups are known to enhance the stability and bioavailability of pharmaceutical compounds due to their electron-withdrawing effects and resistance to metabolic degradation. Researchers have explored the use of this compound as a building block for developing novel drug candidates targeting various therapeutic areas, including cancer and infectious diseases.

In addition to its pharmaceutical applications, 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol has shown promise in materials science. Its unique combination of electron-deficient aromatic rings and hydroxymethyl functionality makes it an ideal candidate for synthesizing advanced polymers and materials with tailored electronic properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance polymers for electronic devices and energy storage systems.

The synthesis of 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol involves a multi-step process that typically begins with the preparation of a substituted benzene derivative. One common approach involves Friedel-Crafts alkylation or acylation followed by hydroxylation or reduction steps to introduce the hydroxymethyl group. Researchers have optimized these methods to achieve high yields and purity levels, ensuring scalability for industrial applications.

Recent research has also focused on the catalytic properties of 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored extensively. Studies have shown that this compound can enhance the selectivity and efficiency of catalytic processes in organic synthesis, making it a valuable tool in green chemistry and sustainable manufacturing.

In conclusion, 2,6-Bis(trifluoromethyl)-3-ethylbenzyl alcohol, with its CAS number 1806055-93-5, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in chemistry and materials science.